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Compound of Interest

Compound Name: Methamidophos sulfoxide

Cat. No.: B15435461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the potential for the insecticide

methamidophos to contaminate groundwater. Methamidophos, an organophosphate

insecticide, has been used to control a wide range of chewing and sucking pests on various

agricultural crops.[1] Its physicochemical properties and behavior in soil and water

environments are critical determinants of its mobility and persistence, and thus its potential to

reach groundwater resources. This document summarizes key quantitative data, details

relevant experimental protocols, and visualizes the environmental fate pathways contributing to

groundwater contamination risk.

Physicochemical Properties and Environmental Fate
The potential for a pesticide to contaminate groundwater is governed by a combination of its

intrinsic properties and its interactions with the surrounding environment. For methamidophos,

key factors include its high water solubility and its degradation and adsorption characteristics in

soil.

Methamidophos is highly soluble in water, a characteristic that increases its potential for

leaching through the soil profile.[1] It is also volatile, though its persistence in soil and water

systems is generally not expected to be long under normal environmental conditions.[1]
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The breakdown of methamidophos in the environment is a crucial factor in mitigating its

leaching potential. Degradation can occur through both microbial and physicochemical

processes.

Microbial degradation has been identified as a significant pathway for methamidophos

dissipation. Several bacterial strains, including Pseudomonas sp. and Bacillus subtilis, have

been shown to degrade methamidophos.[2][3] The half-life of methamidophos in soil can vary

significantly depending on soil type, temperature, and moisture content. For instance, in one

study, the half-life ranged from 1.11 to 1.61 days in Annei silt loam and 7.50 to 13.20 days in

Pingchen silt clay loam at different temperatures and soil water contents.[4] Another source

suggests a general soil half-life of a few days.[5]

Physicochemical degradation processes, such as photocatalysis and ozonation, have also

been explored for the removal of methamidophos from water.[2][3]

Adsorption and Mobility
The extent to which methamidophos binds to soil particles (adsorption) versus remaining

dissolved in soil water determines its mobility. A key parameter used to quantify this is the

organic carbon-water partitioning coefficient (Koc). A low Koc value indicates weak adsorption

and high mobility. For methamidophos, a Koc of 5 has been reported, suggesting it has a very

high potential for mobility in soil.[6]

The Groundwater Ubiquity Score (GUS), which incorporates both persistence (half-life) and

mobility (Koc), can be used to estimate the leaching potential of a pesticide. A calculated GUS

leaching potential index for methamidophos is 2.41, which falls into a "transition state"

category, indicating a potential for leaching.[1]

Studies have shown that soil texture plays a significant role in the adsorption and movement of

methamidophos.[7] For example, one study found that methamidophos was more readily

leached from a sandy loam soil compared to a clay loam soil.[7] The adsorption of

methamidophos in different soils has been described by the Freundlich isotherm, with soil

organic matter and mineral composition influencing the adsorption capacity.[7][8] Interestingly,

one study suggested that soil minerals may provide more available adsorption sites for

methamidophos than organic matter.[8]
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Quantitative Data on Methamidophos
The following tables summarize key quantitative data related to the environmental fate and

mobility of methamidophos.

Parameter Value Soil Type Conditions Source

Half-life (DT50) 1.11 - 1.61 days Annei silt loam

20-30°C, 50-

100% field

capacity

[4]

7.50 - 13.20 days
Pingchen silt clay

loam

20-30°C, 50-

100% field

capacity

[4]

A few days General soil Not specified [5]

Organic Carbon-

Water

Partitioning

Coefficient (Koc)

5 Not specified Not specified [6]

GUS Leaching

Potential Index
2.41 Not specified Calculated [1]

Experimental Protocols
The following sections describe the general methodologies used in studies assessing the

groundwater contamination potential of methamidophos.

Batch Adsorption/Desorption Studies
These studies are conducted to determine the extent of pesticide adsorption to soil particles.

Objective: To quantify the partitioning of methamidophos between the soil and water phases

at equilibrium.

General Procedure:
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Soil samples of known weight are mixed with aqueous solutions of methamidophos at

various concentrations in centrifuge tubes.

The tubes are agitated for a specific period (e.g., 24 hours) to reach equilibrium.

The tubes are then centrifuged to separate the solid (soil) and liquid (aqueous) phases.

The concentration of methamidophos remaining in the aqueous phase is measured using

an appropriate analytical technique (e.g., High-Performance Liquid Chromatography -

HPLC).

The amount of methamidophos adsorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the solution.

Desorption is studied by replacing a portion of the supernatant with a pesticide-free

solution and re-equilibrating.

Data Analysis: The data are often fitted to adsorption isotherm models, such as the

Freundlich or Langmuir equations, to determine adsorption coefficients (e.g., Kf, Kd).

Soil Column Leaching Studies
These experiments simulate the movement of pesticides through the soil profile under

controlled laboratory conditions.

Objective: To assess the mobility and leaching potential of methamidophos through a soil

column.

General Procedure:

A glass or stainless steel column is packed with soil to a desired bulk density.

A solution containing methamidophos is applied to the top of the soil column.

A simulated rainfall or irrigation event is initiated by applying a continuous flow of water or

a specific volume of water to the top of the column.
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The leachate (water that passes through the column) is collected at the bottom at regular

intervals.

The concentration of methamidophos in the collected leachate fractions is analyzed.

After the leaching experiment, the soil column may be sectioned to determine the

distribution of the remaining methamidophos within the soil profile.

Visualization of Factors Influencing Groundwater
Contamination
The following diagram illustrates the key factors and processes that influence the potential for

methamidophos to contaminate groundwater.
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Caption: Factors influencing methamidophos groundwater contamination.

Conclusion
The available data indicates that methamidophos has a significant potential to contaminate

groundwater. Its high water solubility, low adsorption to soil particles (as indicated by its low
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Koc value), and relatively short to moderate persistence in soil contribute to its mobility. While

degradation processes can reduce the amount of methamidophos available for leaching, its

inherent properties suggest that under conditions favorable for transport (e.g., sandy soils, high

rainfall), there is a risk of it reaching groundwater. Therefore, careful management of its use,

considering soil type, application rates, and local hydrogeological conditions, is essential to

minimize the risk of groundwater contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methamidophos (Ref: ENT 27396) [sitem.herts.ac.uk]

2. Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and
Biochemical Pathways - PMC [pmc.ncbi.nlm.nih.gov]

3. Frontiers | Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms
and Biochemical Pathways [frontiersin.org]

4. Potential of the insecticides acephate and methamidophos to contaminate groundwater -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Methamidophos [fao.org]

6. Methamidophos | C2H8NO2PS | CID 4096 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Adsorption characteristics of pesticides methamidophos and glyphosate by two soils -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Methamidophos and its Potential for Groundwater
Contamination: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435461#methamidophos-sulfoxide-potential-for-
groundwater-contamination]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15435461?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/453.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7461891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7461891/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.02045/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.02045/full
https://pubmed.ncbi.nlm.nih.gov/10677270/
https://pubmed.ncbi.nlm.nih.gov/10677270/
https://www.fao.org/4/w5715e/w5715e02.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methamidophos
https://www.researchgate.net/publication/248930470_Movement_and_adsorption_of_methamidophos_in_clay_loam_and_sandy_loam_soils
https://pubmed.ncbi.nlm.nih.gov/15621194/
https://pubmed.ncbi.nlm.nih.gov/15621194/
https://www.benchchem.com/product/b15435461#methamidophos-sulfoxide-potential-for-groundwater-contamination
https://www.benchchem.com/product/b15435461#methamidophos-sulfoxide-potential-for-groundwater-contamination
https://www.benchchem.com/product/b15435461#methamidophos-sulfoxide-potential-for-groundwater-contamination
https://www.benchchem.com/product/b15435461#methamidophos-sulfoxide-potential-for-groundwater-contamination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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